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Compound of Interest

Compound Name:
5-bromo-1-methyl-1H-pyrazole-4-

carbaldehyde

CAS No.: 1211505-84-8

Cat. No.: B1526914

Get Quote

For researchers, medicinal chemists, and professionals in drug development, the pyrazole

scaffold represents a cornerstone in the design of novel bioactive molecules. Among its many

derivatives, substituted pyrazole-4-carbaldehydes have emerged as exceptionally versatile

intermediates, owing to the reactive aldehyde functionality at the C4 position. This guide

provides a comprehensive literature review and a comparative analysis of the synthesis and

diverse applications of these valuable compounds, supported by experimental data and

detailed protocols.

Introduction: The Significance of the Pyrazole-4-
carbaldehyde Core
The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a

privileged structure in medicinal chemistry due to its presence in numerous approved drugs.[1]

[2] The introduction of a carbaldehyde group at the 4-position unlocks a plethora of synthetic

possibilities, allowing for the facile introduction of various pharmacophores and the construction

of complex molecular architectures. This has led to the development of a wide array of
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derivatives with potent biological activities, spanning from antimicrobial and anticancer to anti-

inflammatory and agrochemical applications.[3][4]

Comparative Synthesis of Substituted Pyrazole-4-
carbaldehydes
The synthesis of substituted pyrazole-4-carbaldehydes is predominantly achieved through the

formylation of a pre-existing pyrazole ring or, more commonly, via a cyclization-formylation

reaction of hydrazones. The Vilsmeier-Haack reaction is the most widely employed method for

this transformation.[5][6]

The Vilsmeier-Haack Reaction: A Powerful Tool for
Formylation
The Vilsmeier-Haack reaction involves the treatment of a suitable hydrazone with the Vilsmeier

reagent (typically a mixture of phosphorus oxychloride and dimethylformamide) to effect a

cyclization and subsequent formylation.[5][7] This method is highly efficient and offers a

straightforward route to a diverse range of substituted pyrazole-4-carbaldehydes.

Experimental Protocol: Synthesis of 1-phenyl-3-(p-
tolyl)-1H-pyrazole-4-carbaldehyde via Vilsmeier-Haack
Reaction
This protocol is adapted from a microwave-assisted synthesis, which significantly reduces

reaction times compared to conventional heating.[8]

Step 1: Synthesis of the Hydrazone Intermediate

In a microwave-safe vessel, combine p-tolyl methyl ketone (1.34 g, 10 mmol) and

phenylhydrazine (1.08 g, 10 mmol) in 5 mL of ethanol.

Add a catalytic amount of glacial acetic acid (2 drops).

Irradiate the mixture with microwaves at 200 W for 5-10 minutes, monitoring the reaction

progress by Thin Layer Chromatography (TLC).
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Upon completion, pour the reaction mixture into crushed ice.

Filter the precipitated solid, wash with cold water, and dry to obtain the hydrazone.

Step 2: Vilsmeier-Haack Cyclization and Formylation

Prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃, 1.53 g, 10

mmol) to ice-cold N,N-dimethylformamide (DMF, 10 mL).

To this reagent, add the hydrazone from Step 1 (10 mmol) portion-wise, maintaining the

temperature at 0-5 °C.

After the addition is complete, allow the mixture to warm to room temperature and then heat

to 80-90 °C for 2-4 hours.[9]

Monitor the reaction by TLC.

Pour the cooled reaction mixture onto crushed ice and neutralize with a saturated sodium

bicarbonate solution.

The precipitated solid is filtered, washed with water, and recrystallized from ethanol to yield

the pure 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde.
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Method Reagents Conditions Yield Advantages
Disadvanta
ges

Vilsmeier-

Haack

(Conventional

)

Hydrazone,

POCl₃, DMF

80-90 °C, 2-6

h

Good to

Excellent

Wide

substrate

scope,

reliable

Harsh

reagents,

long reaction

times

Vilsmeier-

Haack

(Microwave)

Hydrazone,

POCl₃, DMF

Microwave

irradiation, 5-

15 min

Excellent

Rapid

synthesis,

high yields

Requires

specialized

equipment

Duff Reaction

Substituted

Pyrazole,

Hexamethyle

netetramine,

Acid

Reflux Moderate

Milder

conditions for

some

substrates

Limited

substrate

scope, lower

yields

Applications in Medicinal Chemistry: A Comparative
Analysis
The true value of substituted pyrazole-4-carbaldehydes lies in their utility as precursors to a

vast array of biologically active molecules. The aldehyde group serves as a versatile handle for

derivatization, leading to compounds with diverse pharmacological profiles.

Antimicrobial Agents
Substituted pyrazole-4-carbaldehydes and their derivatives have demonstrated significant

activity against a broad spectrum of bacteria and fungi.[3][10] The antimicrobial efficacy is often

modulated by the nature of the substituents on the pyrazole and phenyl rings.

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Pyrazole Derivatives
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Compo
und

S.
aureus

B.
subtilis

E. coli
K.
pneumo
niae

A. niger
C.
albicans

Referen
ce

21a 62.5 62.5 125 62.5 2.9 7.8 [11]

21b 125 125 250 125 7.8 15.6 [11]

21c 125 125 125 125 7.8 15.6 [11]

Chloram

phenicol
125 125 125 125 - - [11]

Clotrimaz

ole
- - - - 7.8 7.8 [11]

Compound 21a: 4-(2-(p-tolyl)hydrazinylidene)-3-methyl-1H-pyrazole-1-carbothiohydrazide

Compound 21b: 4-(2-(p-chlorophenyl)hydrazinylidene)-3-methyl-1H-pyrazole-1-

carbothiohydrazide Compound 21c: 4-(2-(p-nitrophenyl)hydrazinylidene)-3-methyl-1H-pyrazole-

1-carbothiohydrazide

The data clearly indicates that the electronic nature of the substituent on the phenyl ring plays

a crucial role in the antimicrobial activity, with the electron-donating methyl group in compound

21a leading to the most potent activity.[11]

Experimental Protocol: In Vitro Antimicrobial
Susceptibility Testing (Broth Microdilution)
This protocol outlines a standard method for determining the Minimum Inhibitory Concentration

(MIC) of a compound.

Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in Mueller-

Hinton broth for bacteria or RPMI-1640 medium for fungi.

Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

Add the microbial inoculum to each well of the microtiter plate.
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Include positive (microorganism with no compound) and negative (broth only) controls.

Incubate the plates at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

The MIC is determined as the lowest concentration of the compound that visibly inhibits

microbial growth.[12]

Anticancer Agents
The pyrazole scaffold is a well-established pharmacophore in the design of anticancer drugs.

Derivatives of pyrazole-4-carbaldehyde have shown promising cytotoxic activity against various

cancer cell lines.[1][13]

Table 2: Comparative Anticancer Activity (IC₅₀, µM) of Pyrazole Derivatives

Compound
MCF-7
(Breast)

HCT-116
(Colon)

HepG2
(Liver)

A549 (Lung) Reference

Derivative A 5.21 - - - [14]

Derivative B 1.937 2.914 3.695 - [14]

Pyrazolo[3,4-

d]pyrimidin-4-

one 10e

11 - - - [15]

Doxorubicin 0.95 - - - [8]

Derivative A: A pyrazole ring-containing isolongifolanone derivative Derivative B: A

pyrazolo[4,3-c]pyridine derivative Pyrazolo[3,4-d]pyrimidin-4-one 10e: 3,6-dimethyl-5-(4-

nitrobenzylideneamino)-1-phenyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one

The diverse structures and potent activities highlight the potential of pyrazole-4-carbaldehyde

as a starting point for the development of novel anticancer agents. The mechanism of action for

many of these compounds involves the inhibition of key cellular signaling pathways implicated

in cancer progression.[10]

Mechanism of Action: A Glimpse into Anticancer Effects
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Many pyrazole derivatives exert their anticancer effects by targeting specific enzymes and

signaling pathways crucial for tumor growth and survival. For instance, some derivatives have

been shown to inhibit cyclin-dependent kinases (CDKs), leading to cell cycle arrest.[14] Others

target receptor tyrosine kinases like EGFR, disrupting downstream signaling cascades that

promote cell proliferation.[14]

Pyrazole Derivative Kinase (e.g., EGFR, CDK)Inhibition Downstream SignalingActivation

Cell ProliferationPromotion

Apoptosis

Inhibition

Click to download full resolution via product page

Caption: Simplified signaling pathway showing the inhibitory effect of pyrazole derivatives on

kinases.

Anti-inflammatory Agents
Chronic inflammation is a hallmark of many diseases, and the development of effective anti-

inflammatory agents is a major focus of drug discovery. Pyrazole derivatives have a long

history in this area, with celecoxib being a prominent example of a pyrazole-based COX-2

inhibitor.[16] Substituted pyrazole-4-carbaldehydes have served as precursors for novel anti-

inflammatory compounds with various mechanisms of action.[17]

The anti-inflammatory effects of some pyrazole derivatives are attributed to their ability to inhibit

the production of reactive oxygen species (ROS), which are key mediators of inflammation.[18]

Applications in Agrochemicals
The versatility of the pyrazole scaffold extends beyond medicine into the realm of agriculture.

Pyrazole-4-carbaldehyde is a key intermediate in the synthesis of advanced herbicides and

fungicides.[19][20] The structural modifications enabled by the aldehyde functionality allow for

the fine-tuning of activity against specific pests and pathogens while minimizing environmental

impact. For instance, pyrazole-carboxamide derivatives have shown significant potential in

controlling destructive plant pathogens.[20]
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Applications in Materials Science
The unique electronic and structural properties of pyrazoles make them attractive building

blocks for advanced functional materials.[21] Pyrazole derivatives are being investigated for

their applications in organic electronics, including organic light-emitting diodes (OLEDs) and

organic photovoltaics (OPVs). The ability to introduce various substituents via the pyrazole-4-

carbaldehyde intermediate allows for the tuning of the electronic and optical properties of these

materials.[21]

Conclusion and Future Perspectives
Substituted pyrazole-4-carbaldehydes are undeniably a cornerstone of modern synthetic and

medicinal chemistry. Their facile synthesis, primarily through the robust Vilsmeier-Haack

reaction, and the versatile reactivity of the aldehyde group provide access to a vast chemical

space of novel compounds. The comparative analysis presented in this guide highlights their

profound impact on drug discovery, with derivatives exhibiting potent antimicrobial, anticancer,

and anti-inflammatory activities. Furthermore, their growing importance in agrochemicals and

materials science underscores their broad utility.

Future research will likely focus on the development of more sustainable and efficient synthetic

methodologies, including flow chemistry and biocatalysis. A deeper understanding of the

structure-activity relationships and mechanisms of action will guide the rational design of next-

generation pyrazole-based therapeutics, agrochemicals, and functional materials with

enhanced efficacy and selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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